5-amino-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide
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Description
5-amino-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide is a useful research compound. Its molecular formula is C11H16FN3O and its molecular weight is 225.267. The purity is usually 95%.
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Scientific Research Applications
Novel Synthetic Opioids Research
A detailed review on non-fentanil novel synthetic opioid receptor agonists, particularly N-substituted benzamides, highlighted the emergence of these compounds as substances of abuse. The study emphasized the chemistry and pharmacology of these substances, including U-47700, which is closely related to the chemical structure of "5-amino-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide" (Sharma et al., 2018). The research underscores the significance of international early warning systems in tracking emerging psychoactive substances and the need for preemptive research to provide detailed risk assessments.
Cancer Chemotherapy
The review on the clinical applications of fluorinated pyrimidines in cancer chemotherapy, particularly 5-fluorouracil (5-FU) and its derivatives, emphasizes their importance in the palliation of advanced cancer. The paper reviews the distribution, metabolic fate, and chemotherapeutic trials of these compounds, concluding their clinical utility in treating tumors of the breast and gastrointestinal tract (Heidelberger & Ansfield, 1963).
Drug Metabolism and Pharmacokinetics
A comprehensive review on the pharmacology and toxicology of N-Benzylphenethylamine ("NBOMe") hallucinogens, which include detailed discussions on the structure-activity relationships, behavioral pharmacology, metabolism, and toxicity, was conducted. The study provides insights into the molecular interactions and metabolic pathways of these compounds, relevant to understanding the pharmacological action of related chemical structures (Halberstadt, 2017).
Properties
IUPAC Name |
5-amino-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16FN3O/c1-15(2)6-5-14-11(16)9-7-8(13)3-4-10(9)12/h3-4,7H,5-6,13H2,1-2H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDUKROIXCYTTCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC(=O)C1=C(C=CC(=C1)N)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.